![molecular formula C12H15NO B6256538 4-[(1E)-2-phenylethenyl]morpholine CAS No. 39166-25-1](/img/no-structure.png)
4-[(1E)-2-phenylethenyl]morpholine
Overview
Description
4-[(1E)-2-phenylethenyl]morpholine, commonly referred to as 4-PEM, is an organic compound that is used in a variety of scientific research applications. It is a heterocyclic aromatic compound, which is a type of molecule with a ring-like structure composed of atoms of at least two different elements. This compound is known for its unique properties, such as its ability to form strong hydrogen bonds and its use as a ligand in coordination chemistry. In addition, 4-PEM has a wide range of applications in the field of biochemistry, including its use as a probe for studying enzyme-substrate interactions, as an inhibitor of certain enzymes, and as a nucleophilic reagent for the synthesis of organic compounds.
Mechanism of Action
The mechanism of action of 4-PEM is not entirely understood. However, it is known that this compound is capable of forming strong hydrogen bonds with metal ions, which can affect the structure and function of proteins. In addition, 4-PEM can act as an inhibitor of certain enzymes, which can affect the activity of those enzymes. Finally, 4-PEM can act as a nucleophilic reagent for the synthesis of organic compounds, which can affect the reactivity of those compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-PEM are not well understood. However, it is known that this compound can act as an inhibitor of certain enzymes, which can affect the activity of those enzymes. In addition, 4-PEM has been used in the study of protein-protein interactions, as well as in the study of the structure and function of proteins.
Advantages and Limitations for Lab Experiments
The advantages of using 4-PEM in laboratory experiments include its ability to form strong hydrogen bonds with metal ions, its use as a probe for studying enzyme-substrate interactions, its ability to act as an inhibitor of certain enzymes, and its use as a nucleophilic reagent for the synthesis of organic compounds. The main limitation of using 4-PEM in laboratory experiments is its potential toxicity, as it has been shown to be toxic to certain organisms.
Future Directions
The potential future directions for research involving 4-PEM include further study of its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. In addition, further research could be conducted on its ability to form strong hydrogen bonds with metal ions, its use as a probe for studying enzyme-substrate interactions, and its ability to act as an inhibitor of certain enzymes. Finally, further research could be conducted on its use as a nucleophilic reagent for the synthesis of organic compounds, as well as its potential toxicity.
Synthesis Methods
4-PEM can be synthesized using a variety of methods, including the Wittig reaction, the Grignard reaction, and the Knoevenagel condensation. The Wittig reaction involves the reaction of an aldehyde or ketone with a phosphonium salt, while the Grignard reaction involves the reaction of an alkyl halide with magnesium metal. The Knoevenagel condensation is a reaction between an aldehyde or ketone and an active hydrogen compound, such as an amine, alcohol, or thiol. All of these methods are commonly used for the synthesis of 4-PEM, and each has its own advantages and disadvantages.
Scientific Research Applications
4-PEM has a variety of scientific research applications. It is commonly used as a ligand in coordination chemistry, as it can form strong hydrogen bonds with metal ions. In addition, 4-PEM has been used as a probe for studying enzyme-substrate interactions, as an inhibitor of certain enzymes, and as a nucleophilic reagent for the synthesis of organic compounds. It has also been used in the study of protein-protein interactions, as well as in the study of the structure and function of proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[(1E)-2-phenylethenyl]morpholine involves the reaction of morpholine with benzaldehyde to form N-benzylmorpholine, which is then reacted with phenylacetylene to form the final product.", "Starting Materials": [ "Morpholine", "Benzaldehyde", "Phenylacetylene", "Sodium hydroxide", "Ethanol", "Diethyl ether" ], "Reaction": [ "Step 1: Dissolve morpholine in ethanol and add sodium hydroxide to the solution.", "Step 2: Add benzaldehyde to the solution and stir for several hours at room temperature.", "Step 3: Extract the product N-benzylmorpholine with diethyl ether.", "Step 4: Dissolve N-benzylmorpholine in ethanol and add phenylacetylene to the solution.", "Step 5: Heat the mixture under reflux for several hours.", "Step 6: Cool the mixture and extract the product 4-[(1E)-2-phenylethenyl]morpholine with diethyl ether.", "Step 7: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
39166-25-1 |
Product Name |
4-[(1E)-2-phenylethenyl]morpholine |
Molecular Formula |
C12H15NO |
Molecular Weight |
189.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
